Cas no 588673-86-3 (5-(2,5-Dimethylphenoxy)methyl-4-ethyl-4H-1,2,4-triazole-3-thiol)

• Product Name: 5-(2,5-Dimethylphenoxy)methyl-4-ethyl-4H-1,2,4-triazole-3-thiol
• CAS No: 588673-86-3
• MF: C₁₃H₁₇N₃OS
• MW: 263.35858130455
• MDL: MFCD03943510
• CID: 872054
• Update Time: 2026-04-29

5-(2,5-Dimethylphenoxy)methyl-4-ethyl-4H-1,2,4-triazole-3-thiol Chemical and Physical Properties

Names and Identifiers

• 5-((2,5-Dimethylphenoxy)methyl)-4-ethyl-4H-1,2,4-triazole-3-thiol
• 5-[(2,5-dimethylphenoxy)methyl]-4-ethyl-2,4-dihydro-3H-1,2,4-triazole-3-thione
• 5-[(2,5-Dimethylphenoxy)methyl]-4-ethyl-4H-1,2,4-triazole-3-thiol
• AC1MWBTL
• ALBB-003378
• BBL013340
• CTK6E9016
• MolPort-001-574-551
• STK230450
• 5-(2,5-Dimethylphenoxy)methyl-4-ethyl-4H-1,2,4-triazole-3-thiol

• MDL： MFCD03943510
• Inchi： InChI=1S/C13H17N3OS/c1-4-16-12(14-15-13(16)18)8-17-11-7-9(2)5-6-10(11)3/h5-7H,4,8H2,1-3H3,(H,15,18)
• InChI Key： DTCLFZJJHNANPH-UHFFFAOYSA-N
• SMILES： CCN1C(=NN=C1S)COC2=C(C)C=CC(=C2)C

Computed Properties

• Exact Mass: 263.10941
• Monoisotopic Mass: 263.109
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 345
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0

Experimental Properties

• Density: 1.2
• Boiling Point: 369.1°C at 760 mmHg
• Flash Point: 177°C
• Refractive Index: 1.611
• PSA: 36.86

5-(2,5-Dimethylphenoxy)methyl-4-ethyl-4H-1,2,4-triazole-3-thiol Security Information

• Hazardous Material Identification：
• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers Phenol ethers
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol ethers

Additional information on 5-(2,5-Dimethylphenoxy)methyl-4-ethyl-4H-1,2,4-triazole-3-thiol

5-(2,5-Dimethylphenoxy)methyl-4-ethyl-4H-1,2,4-triazole-3-thiol: A Comprehensive Overview

The compound with CAS No 588673-86-3, known as 5-(2,5-Dimethylphenoxy)methyl-4-ethyl-4H-1,2,4-triazole-3-thiol, is a fascinating molecule that has garnered significant attention in the fields of organic chemistry and materials science. This compound is notable for its unique structure, which combines a triazole ring with a thiol group and a substituted phenoxy moiety. The 1,2,4-triazole core is a heterocyclic structure that is widely studied due to its potential applications in various chemical and biological systems.

Recent studies have highlighted the importance of thiol-containing compounds in the development of new materials and pharmaceuticals. The presence of the thiol (-SH) group in this molecule makes it particularly interesting for applications in redox chemistry and catalysis. Additionally, the phenoxy group attached to the triazole ring introduces steric and electronic effects that can influence the compound's reactivity and stability. These features make 5-(2,5-Dimethylphenoxy)methyl-4-ethyl-4H-1,2,4-triazole-3-thiol a promising candidate for further exploration in areas such as drug design and material synthesis.

The synthesis of this compound involves a multi-step process that typically includes nucleophilic substitution and cyclization reactions. Researchers have optimized these steps to achieve high yields and purity levels. For instance, recent advancements in catalytic methods have enabled more efficient formation of the triazole ring, which is critical for maintaining the compound's structural integrity. The use of transition metal catalysts has also been explored to enhance reaction rates and selectivity.

One of the most intriguing aspects of this compound is its potential application in redox-active materials. The thiol group can participate in redox reactions, making it suitable for use in batteries or sensors. Moreover, the triazole ring's ability to coordinate with metal ions has led to investigations into its use as a ligand in metalloorganic frameworks (MOFs). These frameworks are highly versatile and can be tailored for gas storage, catalysis, or drug delivery systems.

In terms of biological applications, 5-(2,5-Dimethylphenoxy)methyl-4-ethyl-4H-1,2,4-triazole-3-thiol has shown promise as an antioxidant agent due to its ability to scavenge free radicals. This property is particularly relevant in the context of oxidative stress-related diseases such as neurodegenerative disorders and cardiovascular conditions. Preclinical studies have demonstrated that this compound can effectively reduce oxidative damage in cellular models, suggesting its potential as a therapeutic agent.

The structural versatility of this compound also extends to its ability to form covalent bonds with other molecules through its reactive thiol group. This feature has been exploited in the development of cross-linked polymers and self-healing materials. For example, researchers have used this compound to create stimuli-responsive hydrogels that can release drugs in response to environmental changes such as pH or temperature.

From an environmental standpoint, the stability and biodegradability of 5-(2,5-Dimethylphenoxy)methyl-4-ethyl-4H-1,2,4-triazole-3-thiol are critical considerations for its large-scale application. Recent studies have focused on assessing its environmental impact and developing sustainable synthesis pathways. Green chemistry approaches, such as using renewable feedstocks and minimizing waste generation during production, are being actively pursued to ensure the compound's eco-friendliness.

In conclusion, 5-(2,5-Dimethylphenoxy)methyl-4-ethyl-4H-1,2,4-triazole-3-thiol (CAS No 588673-86) represents a multifaceted molecule with diverse applications across various scientific domains. Its unique combination of structural features makes it an invaluable tool for researchers seeking innovative solutions in chemistry and materials science.